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Compound of Interest

Compound Name: 1-Chloro-2,2,4-trimethylpentane

Cat. No.: B13156102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 1-
Chloro-2,2,4-trimethylpentane (CAS No. 2371-06-4). Adherence to these protocols is crucial

to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. The following table summarizes the key properties of 1-Chloro-
2,2,4-trimethylpentane.
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Property Value

Molecular Formula C₈H₁₇Cl

Molecular Weight 148.67 g/mol [1]

Appearance Colorless liquid

Boiling Point 157.6°C at 760 mmHg[2]

Density 0.862 g/cm³[2]

Flash Point 43.5°C[2]

Vapor Pressure 3.54 mmHg at 25°C[2]

Refractive Index 1.422[2]

Storage Temperature 2-8°C (Sealed in dry conditions)[1]

Health Hazard Information
While specific toxicity data for 1-Chloro-2,2,4-trimethylpentane is limited, it is essential to

handle it with care, assuming it may present hazards similar to other chlorinated hydrocarbons

and its parent compound, 2,2,4-trimethylpentane. The parent compound is known to be a skin

irritant and may cause drowsiness or dizziness.[3]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment must be worn when

handling 1-Chloro-2,2,4-trimethylpentane:
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[4]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[4] Nitrile rubber gloves are

recommended.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate vapor cartridge.[4]

Handling and Storage Protocols
Handling

Ventilation: Always handle 1-Chloro-2,2,4-trimethylpentane in a well-ventilated area,

preferably in a chemical fume hood.[6]

Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

[5] Use non-sparking tools.[5]

Static Discharge: Take precautionary measures against static discharge.[5] Ground and bond

containers and receiving equipment.[5]

Personal Hygiene: Avoid contact with skin and eyes.[6] Wash hands thoroughly after

handling.[5]

Storage
Container: Keep the container tightly closed.[1]

Conditions: Store in a cool, dry, and well-ventilated place.[1][6] Recommended storage

temperature is 2-8°C.[1]

Incompatible Materials: Store away from strong oxidizing agents.[7][8]
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Emergency Procedures
First-Aid Measures

If Inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[4]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[4]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[4]

Accidental Release Measures
Personal Precautions: Evacuate the area. Avoid breathing vapors. Wear appropriate

personal protective equipment.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, earth) and collect it

for disposal in a suitable, closed container.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: Vapors may form explosive mixtures with air.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and storage of 1-
Chloro-2,2,4-trimethylpentane.
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Safe Handling and Storage Workflow for 1-Chloro-2,2,4-trimethylpentane
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Caption: Workflow for safe handling of 1-Chloro-2,2,4-trimethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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